Cas no 56-73-5 (D-Glucose 6-Phosphate Solution (1M in H2O))

• Product Name: D-Glucose 6-Phosphate Solution (1M in H2O)
• CAS No: 56-73-5
• MF: C₆H₁₃O₉P
• MW: 260.135783910751
• MDL: MFCD00136040
• CID: 367932
• PubChem ID: 439958
• Update Time: 2025-10-05

D-Glucose 6-Phosphate Solution (1M in H2O) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,6-(dihydrogen phosphate)
• D(+)-GLUCOPYRANOSE 6-PHOSPHATE
• D-GLUCOSE 6-PHOSPHATE
• D-Glucose-6-phosphate
• Glucose 6-phosphate
• Robison ester
• (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl dihydrogen phosphate
• 375AW34SQA
• glucose-6 phosphate
• aldehydo-D-glucose 6-phosphate
• aldehydo-D-glucose 6-(dihydrogen phosphate)
• Aldohexose 6-phosphate
• 6-O-phosphono-D-glucose
• D-Glucose 6-phosphoric acid
• [(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] dihydrogen phosphate
• VFRROHXSMXFLSN-SLPGGIOYSA-N
• DTXSID10889328
• C03251
• EINECS 200-286-9
• MFCD00136040
• HY-112537
• 6AC7415E-0A79-4536-BF32-1E90376B2E09
• GLUCOSE-6-PHOSPHATE [MI]
• CS-0046330
• CHEBI:15954
• 56-73-5
• UNII-375AW34SQA
• AKOS024465127
• barium-6-O-phosphonato-D-glucose
• G6Q
• SCHEMBL6599
• Q32778969
• D-(+)-Glucopyranose 6-phosphate
• 1ST2562
• Glucose 6-(dihydrogen phosphate)
• G79748
• D-Glucose 6-Phosphate Solution (1M in H2O)

• MDL： MFCD00136040
• Inchi： 1S/C6H13O9P/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14/h1,3-6,8-11H,2H2,(H2,12,13,14)/t3-,4+,5+,6+/m0/s1
• InChI Key： VFRROHXSMXFLSN-SLPGGIOYSA-N
• SMILES： P(=O)(O)(O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O

Computed Properties

• Exact Mass: 260.03000
• Monoisotopic Mass: 260.02971899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.2
• Topological Polar Surface Area: 165

Experimental Properties

• Density: 1.832±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (455 g/l) (25 º C),
• PSA: 174.56000
• LogP: -3.26180

D-Glucose 6-Phosphate Solution (1M in H2O) Security Information

• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• RTECS：LZ7160000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Pure form -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharide phosphates

Additional information on D-Glucose 6-Phosphate Solution (1M in H2O)

D-Glucose 6-Phosphate Solution (1M in H2O) and CAS No. 56-73-5: Applications and Significance in Modern Biochemical Research

D-Glucose 6-Phosphate Solution (1M in H2O), a crucial biochemical reagent, is widely utilized in various scientific and medical applications. This compound, with the chemical formula C₆H₁₂O₆·H₂O, is an essential intermediate in glycolysis, the metabolic pathway that converts glucose into energy. The CAS number 56-73-5 uniquely identifies this compound, ensuring precise classification and usage in laboratory settings.

The significance of D-Glucose 6-Phosphate Solution (1M in H2O) lies in its role as a key substrate in numerous biochemical processes. It is particularly important in the study of cellular metabolism, where it serves as a precursor for both glycogen synthesis and glycolytic pathways. The solution's concentration of 1M (one molar) makes it highly suitable for experimental applications requiring standardized substrate levels.

In recent years, advancements in biochemical research have highlighted the importance of D-Glucose 6-Phosphate Solution (1M in H2O) in understanding metabolic disorders. For instance, studies have demonstrated its role in the regulation of glucose homeostasis, particularly in conditions such as diabetes mellitus. The ability to manipulate glucose levels using this solution has provided researchers with valuable tools for developing therapeutic strategies.

The CAS number 56-73-5 is not only a identifier but also a testament to the compound's widespread acceptance and use in scientific communities. This standardized nomenclature ensures that researchers worldwide can accurately procure and utilize D-Glucose 6-Phosphate Solution (1M in H2O) without ambiguity. The purity and stability of this solution are critical for obtaining reliable experimental results, making it a cornerstone in biochemical assays.

Recent research has also explored the application of D-Glucose 6-Phosphate Solution (1M in H2O) in synthetic biology and biotechnology. Its role as a metabolic intermediate has been leveraged to engineer microbial strains capable of producing biofuels and pharmaceuticals more efficiently. By optimizing the availability of glucose-6-phosphate, researchers have been able to enhance the productivity of these engineered systems.

The versatility of D-Glucose 6-Phosphate Solution (1M in H2O) extends beyond basic research; it is also instrumental in industrial applications. For example, in the food and beverage industry, this compound is used as a stabilizing agent and flavor enhancer. Its ability to modulate metabolic pathways makes it valuable in developing probiotic formulations that improve gut health.

Moreover, the use of D-Glucose 6-Phosphate Solution (1M in H2O) has implications for drug development. Researchers are investigating its potential as an adjuvant in vaccine formulations, where it can enhance immune responses by modulating glycolytic pathways. This approach has shown promise in preclinical studies, suggesting its therapeutic potential.

The CAS number 56-73-5 continues to be a reference point for quality control and regulatory compliance. Manufacturers must adhere to stringent guidelines to ensure that D-Glucose 6-Phosphate Solution (1M in H2O) meets the required standards for safety and efficacy. This attention to detail is crucial for maintaining the integrity of scientific experiments and industrial processes.

In conclusion, D-Glucose 6-Phosphate Solution (1M in H2O) is a multifaceted compound with far-reaching implications across multiple disciplines. Its role as a metabolic intermediate, coupled with its versatility in research and industrial applications, underscores its importance. As scientific understanding evolves, the utility of this solution is likely to expand further, making it an indispensable tool for future discoveries.